1-Tert-butyl 3-chloromethyl pyrrolidine-1,3-dicarboxylate

Specification

• Molecular Formula: C11H18ClNO4
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 1-O-tert-butyl 3-O-(chloromethyl) pyrrolidine-1,3-dicarboxylate
• Standard InChI: InChI=1S/C11H18ClNO4/c1-11(2,3)17-10(15)13-5-4-8(6-13)9(14)16-7-12/h8H,4-7H2,1-3H3
• Standard InChI Key: JFYZPGSWYSJESJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(C1)C(=O)OCCl
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C(=O)OCCl

Introduction

1-Tert-butyl 3-chloromethyl pyrrolidine-1,3-dicarboxylate is a complex organic compound classified as a pyrrolidine derivative. Pyrrolidines are five-membered saturated heterocycles containing one nitrogen atom, and they are widely used in synthetic chemistry due to their versatility in forming various biologically active molecules. This compound's specific structure suggests its utility in multiple synthetic pathways, particularly in the development of biologically active compounds.

Synthesis of 1-Tert-butyl 3-chloromethyl pyrrolidine-1,3-dicarboxylate

The synthesis of this compound typically involves several steps, each requiring careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and selectivity. The specific synthesis methods are not detailed in the available literature, but they generally involve the manipulation of pyrrolidine rings and the introduction of the tert-butyl and chloromethyl groups through various chemical transformations.

Applications and Potential Uses

1-Tert-butyl 3-chloromethyl pyrrolidine-1,3-dicarboxylate has several potential applications in drug design and synthesis. The presence of the dicarboxylate moiety may facilitate binding to active sites of enzymes or receptors through hydrogen bonding or ionic interactions, while the steric bulk of the tert-butyl group may influence conformational dynamics, potentially enhancing selectivity for specific biological targets.

Future Research Directions

• Biological Activity Studies: In-depth studies on the biological activity of this compound could reveal its potential as a therapeutic agent.

• Synthetic Method Optimization: Optimizing the synthesis methods could improve yields and reduce costs, making it more viable for large-scale production.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activity could lead to the development of more potent derivatives.